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Compound of Interest

Compound Name: NCT 501 hydrochloride

Cat. No.: B1191966

Get Quote

Operational Snapshot: Quick Reference
For immediate decision-making during experimental workflows.
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Parameter Specification Operational Implication

Compound Name NCT-501 Hydrochloride ALDH1A1 Inhibitor

CAS Number 2080306-22-3 Use for waste manifesting.[1]

Physical State Solid (Powder)
Dust inhalation hazard; use

weighing boat/hood.[1]

Solubility
DMSO (100 mM), Water (100

mM)*

Aqueous solubility implies high

mobility in water systems;

ZERO drain disposal.[1]

Primary Hazard Toxic (Oral/Inhalation)

Treat as High Potency Active

Pharmaceutical Ingredient

(HPAPI).[1]

Waste Class Hazardous Chemical Waste
Do NOT autoclave.[1] Do NOT

bleach.[1] Incineration only.

RCRA Status Non-listed Hazardous Waste
Manage as "Toxic"

characteristic waste.

Hazard Profiling & Scientific Rationale
Understanding the "Why" behind the safety protocols.

To handle NCT-501 HCl safely, one must understand its biological mechanism.[1] NCT-501 is a

potent, selective inhibitor of Aldehyde Dehydrogenase 1A1 (ALDH1A1).[1][2][3]

The Mechanism: ALDH1A1 is a detoxifying enzyme responsible for oxidizing aldehydes (like

retinaldehyde) into carboxylic acids.[1]

The Risk: By inhibiting this enzyme, NCT-501 disrupts cellular detoxification pathways.[1]

While this is the desired therapeutic effect in cancer research (inducing oxidative stress in

cancer stem cells), accidental exposure to the researcher can lead to systemic accumulation

of toxic aldehydes and metabolic disruption.[1]

The Hydrochloride Factor: As an HCl salt, the compound is likely hygroscopic and water-

soluble.[1] This increases bioavailability if inhaled or ingested, and it dramatically increases
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environmental mobility if released into drains.[1]

Critical Safety Warning:

H301/H303 (Toxic/Harmful if Swallowed): Treat this compound with the same rigor as a

cytotoxic agent. [1] H340 (Potential Genetic Defects): As a metabolic inhibitor, long-term

reproductive toxicity cannot be ruled out.[1]

Waste Segregation & Disposal Workflow
The following protocol dictates the flow of NCT-501 waste from the bench to final destruction.

The objective is to prevent environmental release and cross-contamination.

Graphviz Workflow: Decision Matrix
Caption: Logical flow for segregating and processing NCT-501 HCl waste streams based on

physical state and concentration.
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Waste Generation
(NCT-501 HCl)

Physical State?

Solid Waste
(Powder, contaminated gloves, weighing boats)

Solids

Liquid Waste
(Stock solutions, cell media, buffers)

Liquids

Container: Double-bagged Poly
Label: 'Toxic Solid Waste'

Is concentration < 0.1%?

High Concentration
(Stocks > 1mM)

No

Trace/Dilute
(Cell media, wash buffers)

Yes

Container: HDPE Carboy
Label: 'Toxic Liquid Waste'

Do NOT Drain Pour

Segregation:
Keep away from Oxidizers & Acids

EHS / 3rd Party Pickup

High-Temp Incineration
(with Scrubber for HCl/NOx)

Click to download full resolution via product page
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[1]
Detailed Disposal Protocols
Protocol A: Solid Waste (Powder & Contaminated Debris)
Applicable to: Expired powder, weighing boats, contaminated gloves, pipette tips.[1]

Containment: Do not throw contaminated items in the regular trash. Use a dedicated

"Hazardous Solid Waste" bin lined with a thick polyethylene bag (minimum 6 mil).[1]

Double Bagging: Any pure powder (e.g., a dropped vial) must be placed in a Ziploc bag

before being placed in the main waste bag to prevent dust dispersion upon compression.[1]

Labeling: The tag must explicitly list:

Chemical Name: NCT-501 Hydrochloride[1][2][3][4]

Hazard Checkbox: Toxic[1][5]

Protocol B: Liquid Waste (Stocks & Media)
Applicable to: DMSO stock solutions, cell culture media containing NCT-501.[1]

Solvent Compatibility: NCT-501 is often dissolved in DMSO or Ethanol.[1] Ensure the waste

carboy is HDPE (High-Density Polyethylene) or Glass.[1]

Note: Do not use metal containers, as the chloride ion (from the HCl salt) can corrode

metal over time, leading to leaks.[1]

No Dilution: Do not attempt to dilute the waste to make it "safe" for the drain. All

concentrations must be collected.

Segregation:

Keep separate from Oxidizing Acids (e.g., Nitric Acid).[1] The reaction with the organic

framework can be exothermic.

Keep separate from Bleach.[1] Mixing HCl salts with bleach can release Chlorine gas.[1]
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Protocol C: Spill Management (Accidental Release)
Self-Validating Step: If you cannot smell the chemical, do not assume it is gone.[1] Use wet-

wiping to capture invisible dust.[1]

Evacuate & PPE: If a significant amount (>100mg) of powder is airborne, evacuate the

immediate area.[1] Don PPE: Double nitrile gloves, lab coat, and N95 or P100 respirator.[1]

Dry Spill (Powder):

Do NOT dry sweep (generates dust).[1]

Cover the spill with a damp paper towel (water or ethanol) to weigh down the powder.[1]

Scoop the damp material into a hazardous waste bag.

Wet Spill (Solution):

Absorb with vermiculite or chem-pads.[1]

Place absorbent in the solid hazardous waste bin.

Decontamination: Wipe the surface with 70% Ethanol, followed by a detergent wash.[1]

Place all wipes in the hazardous waste.

Regulatory Compliance & Final Destruction
US EPA / RCRA Considerations
While NCT-501 is not a specifically "P-listed" or "U-listed" waste by name (as it is a newer

research chemical), it falls under the "Characteristic Waste" definition due to toxicity.[1]

Generator Status: Most labs are "Small Quantity Generators."[1] You are liable for the waste

until it is destroyed.

Sewer Ban: Under the EPA "Management Standards for Hazardous Waste

Pharmaceuticals," drain disposal of this compound is a violation of the Clean Water Act [1].

Incineration Logic
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The only acceptable method of destruction is High-Temperature Incineration.[1]

Why? NCT-501 contains a theophylline-like scaffold (purine derivative) which is thermally

stable.[1] Low-temp burning may leave toxic residues.[1]

Scrubbers: Because it is a Hydrochloride (HCl) salt and contains Nitrogen, combustion will

release Hydrogen Chloride gas and Nitrogen Oxides (NOx).[1] The incineration facility must

be equipped with wet scrubbers to neutralize these acidic gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal and Waste
Management of NCT-501 Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191966/docs#operational-guide-safe-disposal-and-
waste-management-of-nct-501-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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